Cas no 143731-32-2 (1,2-Butanediol,1-(4-methylbenzenesulfonate), (2S)-)

• Product Name: 1,2-Butanediol,1-(4-methylbenzenesulfonate), (2S)-
• CAS No: 143731-32-2
• MF: C₁₁H₁₆O₄S
• MW: 244.307342529297
• CID: 237583
• PubChem ID: 7019372
• Update Time: 2025-04-19

1,2-Butanediol,1-(4-methylbenzenesulfonate), (2S)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Butanediol,1-(4-methylbenzenesulfonate), (2S)-
• (S)-2-Hydroxybutyl p-tosylate
• UVSOURZMHXZMJW-JTQLQIEISA-N
• SCHEMBL5471045
• [(2S)-2-hydroxybutyl] 4-methylbenzenesulfonate
• ST50825910
• (S)-2-Hydroxybutyl 4-methylbenzenesulfonate
• (S)-2-HYDROXYBUTYL TOSYLATE
• (2S)-1-[(4-methylbenzenesulfonyl)oxy]butan-2-ol
• 143731-32-2
• (S)-2-hydroxybutyl p-toluenesulfonate
• DTXSID70427109

• Inchi： 1S/C11H16O4S/c1-3-10(12)8-15-16(13,14)11-6-4-9(2)5-7-11/h4-7,10,12H,3,8H2,1-2H3/t10-/m0/s1
• InChI Key： UVSOURZMHXZMJW-JTQLQIEISA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC[C@H](CC)O

Computed Properties

• Exact Mass: 244.07700
• Monoisotopic Mass: 244.07693
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 72

Experimental Properties

• Color/Form: Yellowish viscous liquid
• Density: 1.2976 (rough estimate)
• Boiling Point: 250 °C
• Flash Point: 190.1°C
• Refractive Index: 1.5165-1.5185
• PSA: 71.98000
• LogP: 2.55200
• Solubility: Slightly soluble in water

1,2-Butanediol,1-(4-methylbenzenesulfonate), (2S)- Security Information

• Safety Instruction： S24/25
• Storage Condition：0-6°C
• Safety Term：S24/25